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Compound of Interest

Compound Name:
(R)-tert-Butyl (1-hydroxybut-3-yn-

2-yl)carbamate

CAS No.: 162107-49-5

Cat. No.: B068960

Get Quote

Executive Summary: The Structural Scaffold of Drug
Design
Boc-protected amino alcohols (e.g., N-Boc-L-phenylalaninol, N-Boc-L-valinol) are critical chiral

synthons in the pharmaceutical industry, serving as precursors for HIV protease inhibitors,

renin inhibitors, and peptidomimetics.[1] While Nuclear Magnetic Resonance (NMR) provides

dynamic solution-state data, Single-Crystal X-ray Diffraction (SC-XRD) remains the gold

standard for determining absolute configuration and mapping the supramolecular hydrogen-

bonding networks that dictate solid-state stability and bioavailability.[1]

This guide objectively compares the structural analysis of these compounds via XRD against

alternative methods, providing a validated protocol for crystallization and structural refinement.

Comparative Analysis: XRD vs. Alternatives
Technology Comparison: X-ray Diffraction vs. NMR &
DFT
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In the context of chiral drug intermediates, the choice of analytical method defines the

confidence in stereochemical purity.
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Expert Insight: While NMR is faster for routine purity checks, it often fails to distinguish subtle

conformational isomers in flexible chains like the hydroxymethyl group of amino alcohols. XRD

provides a static "snapshot" that reveals the preferred conformation adopted in a dense

packing environment, which is often relevant to protein binding pockets.

Structural Class Comparison: Amino Alcohols vs. Amino
Acids
Boc-amino alcohols exhibit distinct supramolecular behaviors compared to their amino acid

counterparts due to the lack of a carboxylic acid donor.
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Boc-Amino Acids: Form strong cyclic dimers (R2^2(8) motif) via COOH...COOH hydrogen

bonds.[1]

Boc-Amino Alcohols: Form infinite helical chains or sheets.[1] The primary interaction is often

the urethane N-H donating to the hydroxyl O, or the hydroxyl O-H donating to the carbonyl O

of the Boc group. This cooperative networking mimics the backbone interactions in folded

proteins.

Experimental Protocol: Crystallization & Structure
Solution
Pre-requisites & Solvent Selection
Success in crystallizing flexible Boc-amino alcohols relies on disrupting the rotational freedom

of the tert-butyl group and the hydroxymethyl tail.

Target Compounds:N-Boc-L-phenylalaninol (CAS 66605-57-0), N-Boc-L-valinol (CAS 79069-

14-0).[1]

Purity: >99% (HPLC/GC). Impurities disrupt lattice nucleation.

Solvent Strategy: Use a binary solvent system combining a polar solvent (to dissolve the H-

bonding alcohol) and a non-polar anti-solvent (to drive saturation).[1]

Step-by-Step Crystallization Workflow
Method A: Slow Evaporation (Standard)[1]

Dissolve 20 mg of Boc-amino alcohol in 1.0 mL of Ethyl Acetate or Dichloromethane (DCM).

Filter the solution through a 0.45 µm PTFE syringe filter into a clean scintillation vial.

Cover the vial with Parafilm and poke 3-5 small holes with a needle.

Store at 4°C. Lower temperature reduces kinetic energy, promoting ordered packing over

amorphous precipitation.

Method B: Vapor Diffusion (Optimized for Quality)
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Inner Vial: Dissolve 15 mg of compound in 0.5 mL Ethanol or Methanol.

Outer Vessel: Place the inner vial (uncapped) inside a larger jar containing 5 mL of n-Hexane

or Petroleum Ether.

Seal the outer jar tightly. The volatile anti-solvent (Hexane) will diffuse into the alcohol

solution, slowly increasing supersaturation.

Data Collection & Refinement Logic
Temperature: Collect data at 100 K (Cryostream). This freezes the rotation of the tert-butyl

methyl groups, reducing thermal disorder parameters (

) and improving resolution.

Refinement Strategy:

Locate non-hydrogen atoms via Direct Methods (SHELXT).

Refine N-H and O-H protons freely if data quality permits; otherwise, use riding models

with torsion angle refinement for the -OH group (AFIX 147 in SHELXL).

Validation: Check the Flack Parameter. For pure L-enantiomers, this should be near 0.0

(within 3

).[1] A value of 1.0 indicates the inverted structure (D-enantiomer).[1]

Visualization of Structural Logic
The following diagram illustrates the decision matrix for structural analysis and the

supramolecular assembly logic of these compounds.
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Caption: Workflow for crystallographic analysis of Boc-amino alcohols, linking preparation

methods to specific structural outputs like H-bond motifs and stereochemical verification.

Structural Insights & Data Interpretation
When analyzing the solved structure, focus on these three critical parameters. These values

serve as benchmarks for "normal" Boc-amino alcohol geometry.[1]
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Key Geometric Parameters (Benchmarks)
Parameter Atom Pair Typical Value (Å/°) Significance

Bond Length C(=O)-N (Urethane) 1.33 - 1.36 Å

Partial double bond

character; indicates

resonance

stabilization.[1]

Bond Length C(=O)-O (t-Butyl) 1.20 - 1.23 Å

Standard carbonyl

length; deviations

suggest strong H-

bond acceptance.[1]

Torsion Angle

N-C(

)-C(

)-O(

)

Variable (-60° / +180°)

Defines the side-chain

conformation (gauche

vs. anti) relative to the

backbone.[1]

H-Bond Distance N-H...O 2.85 - 3.05 Å

Strong intermolecular

interaction driving

lattice stability.[1]

The "Urethane" Conformation
In the solid state, the Boc group (urethane) almost exclusively adopts the trans (or Z)

conformation about the C-N bond. This places the bulky tert-butyl group anti to the amino

alcohol side chain, minimizing steric clash.

Observation: Look for the O-C-N-H torsion angle to be near 180°.

Deviation: A cis conformation is rare and usually indicates severe steric strain or unique

packing forces (e.g., in cyclic proline derivatives).

Supramolecular Motifs
Unlike amino acids which form closed dimers, Boc-amino alcohols typically form Head-to-Tail

chains.[1]
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Motif C(4): The N-H donor bonds to the Carbonyl Oxygen of a neighboring molecule.

Motif C(5): The O-H donor bonds to the Carbonyl Oxygen of the same or neighboring

molecule.

Implication: This open networking capability makes Boc-amino alcohols excellent "spacers"

or "linkers" in crystal engineering and peptidomimetic design.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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